1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 2-(4-(methylsulfonyl)phenyl)acetate

• IUPAC Name: [1-(6-fluoro-1,3-benzothiazol-2-yl)azetidin-3-yl] 2-(4-methylsulfonylphenyl)acetate
• InChI: InChI=1S/C19H17FN2O4S2/c1-28(24,25)15-5-2-12(3-6-15)8-18(23)26-14-10-22(11-14)19-21-16-7-4-13(20)9-17(16)27-19/h2-7,9,14H,8,10-11H2,1H3
• InChI Key: UOSLBMBSDFAWIW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)OC2CN(C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C19H17FN2O4S2
• Molecular Weight: 420.5 g/mol

Description

1-(6-Fluorobenzo[d]thiazol-2-yl)azetidin-3-yl 2-(4-(methylsulfonyl)phenyl)acetate is a useful research compound. Its molecular formula is C19H17FN2O4S2 and its molecular weight is 420.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study by Gurupadayya et al. (2008) describes the synthesis of compounds similar to the one , where various azetidin-2-ones and thiazolidin-4-ones encompassing benzothiazole have been synthesized. These compounds were evaluated for anti-inflammatory, analgesic, CNS depressant, and skeletal muscle relaxant activities, showcasing the potential for therapeutic applications in these areas (Gurupadayya, Gopal, Padmashali, & Manohara, 2008).

Anticancer Activity

Hammam et al. (2005) conducted research on novel fluoro substituted benzo[b]pyran compounds, indicating that these molecules, which share structural similarities with the compound of interest, exhibit anticancer activity at low concentrations against lung, breast, and CNS cancer cell lines. This suggests the potential of fluoro-substituted compounds in cancer therapy (Hammam, El-Salam, Mohamed, & Hafez, 2005).

Antibacterial and Antimicrobial Activities

Several studies have synthesized and evaluated derivatives of azetidinones and thiazolidinones for their antimicrobial and antibacterial activities. For example, Desai et al. (2013) synthesized fluorobenzamides containing thiazole and thiazolidine, which showed promising antimicrobial analogs against various bacterial and fungal strains (Desai, Rajpara, & Joshi, 2013). Similarly, Kumari et al. (2017) synthesized 1,2,3-triazole-tagged thieno[2,3-d]pyrimidinone derivatives that exhibited significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Kumari, Triloknadh, Harikrishna, Vijjulatha, & Rao, 2017).

Mechanism of Action and Further Applications

Further research into the mechanism of action and potential applications of these compounds is ongoing. For instance, Shi et al. (2015) explored the antibacterial potential of sulfone derivatives containing 1,3,4-oxadiazole moieties against rice bacterial leaf blight, revealing not only their effectiveness in inhibiting the disease but also their role in enhancing plant resistance through the activation of antioxidant enzymes (Shi, Li, Wang, Gao, Wu, Song, & Hu, 2015).